Cas no 99902-03-1 (2-(Thiophen-3-yl)benzaldehyde)

• Product Name: 2-(Thiophen-3-yl)benzaldehyde
• CAS No: 99902-03-1
• MF: C₁₁H₈OS
• MW: 188.245621681213
• MDL: MFCD04039149
• CID: 802813
• PubChem ID: 4321315
• Update Time: 2025-04-19

2-(Thiophen-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-3-yl)benzaldehyde
• 2-(3-Thienyl)benzaldehyde
• 2-(Thien-3-yl)benzaldehyde
• 2-Thien-3-ylbenzaldehyde
• 2-thiophen-3-ylbenzaldehyde
• 2-THIOPHEN-3-YL-BENZALDEHYDE
• thien-4-ylbenzaldehyde
• AKOS004114022
• ICLJIEBWQYGNIU-UHFFFAOYSA-N
• A846095
• DTXSID80401894
• 99902-03-1
• 2-(3-thiophenyl)benzaldehyde
• BB 0222585
• FT-0642410
• CHEMBL4447750
• F2167-0754
• Z1201622735
• EN300-235933
• SCHEMBL609426
• CS-0156693
• AS-9916
• D94784
• MFCD04039149
• ZDA90203
• DB-057811

• MDL： MFCD04039149
• Inchi： 1S/C11H8OS/c12-7-9-3-1-2-4-11(9)10-5-6-13-8-10/h1-8H
• InChI Key： ICLJIEBWQYGNIU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 188.03000
• Monoisotopic Mass: 188.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.207
• Boiling Point: 303.8°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.637
• PSA: 45.31000
• LogP: 3.22760

2-(Thiophen-3-yl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives